Cas no 2096339-11-4 (4-Chloro-2-fluoropyridine-3-boronic acid)

• Product Name: 4-Chloro-2-fluoropyridine-3-boronic acid
• CAS No: 2096339-11-4
• MF: C₅H₄BClFNO₂
• MW: 175.353163719177
• MDL: MFCD15143391
• CID: 4710908
• Update Time: 2025-05-21

4-Chloro-2-fluoropyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoropyridine-3-boronic acid
• AB70641

• MDL： MFCD15143391
• Inchi： 1S/C5H4BClFNO2/c7-3-1-2-9-5(8)4(3)6(10)11/h1-2,10-11H
• InChI Key： SJRPVKMTJXJXJW-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1B(O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 53.4

Additional information on 4-Chloro-2-fluoropyridine-3-boronic acid

4-Chloro-2-fluoropyridine-3-boronic acid (CAS No. 2096339-11-4): A Versatile Boronic Acid Derivative for Modern Chemistry

4-Chloro-2-fluoropyridine-3-boronic acid (CAS No. 2096339-11-4) is a highly valuable boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are known for their unique reactivity and applications in Suzuki-Miyaura cross-coupling reactions. The presence of both chloro and fluoro substituents on the pyridine ring enhances its versatility in synthetic chemistry.

The molecular structure of 4-Chloro-2-fluoropyridine-3-boronic acid features a boronic acid group (-B(OH)₂) at the 3-position of the pyridine ring, which is crucial for its role in palladium-catalyzed coupling reactions. This compound is particularly sought after in the development of drug intermediates and bioconjugates, making it a hot topic in modern medicinal chemistry. Researchers are increasingly exploring its potential in creating novel kinase inhibitors and antibody-drug conjugates (ADCs), aligning with the growing demand for targeted therapies.

One of the key advantages of 4-Chloro-2-fluoropyridine-3-boronic acid is its stability under various reaction conditions, which makes it a reliable building block for complex molecular architectures. Its compatibility with aqueous media and mild reaction conditions has garnered attention in green chemistry initiatives, addressing the industry's shift toward sustainable practices. Recent studies highlight its utility in synthesizing fluorinated pharmaceuticals, a trend driven by the need for metabolically stable and bioavailable drugs.

In the agrochemical sector, 4-Chloro-2-fluoropyridine-3-boronic acid is employed in the design of crop protection agents and herbicides. The fluorine atom's introduction often enhances the biological activity of these compounds, making them more effective at lower doses. This aligns with the global push for precision agriculture and reduced environmental impact, topics frequently searched by professionals in the field.

From a commercial perspective, the demand for 4-Chloro-2-fluoropyridine-3-boronic acid has risen due to its role in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of pharmaceutical and biotechnology companies. The compound's patent landscape is also a point of interest, as researchers seek to innovate while navigating intellectual property considerations.

For laboratory use, 4-Chloro-2-fluoropyridine-3-boronic acid is typically handled under standard safety protocols, emphasizing proper storage and handling to maintain its integrity. Its solubility profile (e.g., in DMSO or THF) and stability data are critical for experimental design, often queried in academic and industrial research forums.

In summary, 4-Chloro-2-fluoropyridine-3-boronic acid (CAS No. 2096339-11-4) is a multifaceted compound with significant applications in drug discovery, agrochemicals, and advanced materials. Its unique structural features and reactivity continue to inspire innovations across chemistry-driven industries, making it a compound of enduring relevance.